4-Fluorophenyl 4-ethoxynaphthalene-1-sulfonate
Description
4-Fluorophenyl 4-ethoxynaphthalene-1-sulfonate is a useful research compound. Its molecular formula is C18H15FO4S and its molecular weight is 346.37. The purity is usually 95%.
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Scientific Research Applications
Proton Exchange Membranes for Fuel Cells
A significant application of materials derived from 4-fluorophenyl-based compounds is in the development of proton exchange membranes (PEMs) for fuel cell applications. These materials, often synthesized from sulfonated poly(arylene ether sulfone)s, exhibit high proton conductivity and low methanol permeability, making them suitable for use in fuel cells. For instance, comb-shaped sulfonated poly(arylene ether sulfone) copolymers have been shown to demonstrate proton conductivities in the range of 34−147 and 63−125 mS/cm, indicating their potential as efficient polyelectrolyte membrane materials (D. Kim, G. Robertson, & M. Guiver, 2008; Chenyi Wang et al., 2012).
High-Performance Polymer Synthesis
Research has also focused on the synthesis of high-performance polymers using 4-fluorophenyl-based sulfone compounds for engineering plastics and membrane materials. These polymers have been found to possess excellent solubility and thermal properties, making them suitable for applications in optical waveguides and engineering plastics (Shude Xiao et al., 2003).
Gas Separation Membranes
Another application area is the development of gas separation membranes. Polymers synthesized from 4-fluorophenyl-based compounds have shown promise in this field, particularly for CO2 capture and separation. These materials can be engineered to exhibit specific gas permeability and selectivity properties, making them valuable for environmental and industrial applications (X. Jian et al., 1999).
Supramolecular Chemistry
Materials derived from 4-fluorophenyl-based compounds have also found applications in supramolecular chemistry. For example, they have been used to develop highly selective fluorescent sensors for anions like CN-, utilizing the mechanism of supramolecular self-assembly. This approach offers a novel pathway for the selective recognition of specific ions in water, with potential applications in environmental monitoring and biochemical assays (B. Shi et al., 2013).
Properties
IUPAC Name |
(4-fluorophenyl) 4-ethoxynaphthalene-1-sulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FO4S/c1-2-22-17-11-12-18(16-6-4-3-5-15(16)17)24(20,21)23-14-9-7-13(19)8-10-14/h3-12H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OBVPXTVXSMAHAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)OC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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